2-((5-amino-1H-1,2,4-triazol-3-yl)thio)-1-(1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone

• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-1-[1-(2-methoxyethyl)-2,5-dimethylpyrrol-3-yl]ethanone
• InChI: InChI=1S/C13H19N5O2S/c1-8-6-10(9(2)18(8)4-5-20-3)11(19)7-21-13-15-12(14)16-17-13/h6H,4-5,7H2,1-3H3,(H3,14,15,16,17)
• InChI Key: HVNATGNDDINTNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1CCOC)C)C(=O)CSC2=NNC(=N2)N
• Molecular Formula: C13H19N5O2S
• Molecular Weight: 309.39 g/mol

Description

2-((5-amino-1H-1,2,4-triazol-3-yl)thio)-1-(1-(2-methoxyethyl)-2,5-dimethyl-1H-pyrrol-3-yl)ethanone is a useful research compound. Its molecular formula is C13H19N5O2S and its molecular weight is 309.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research focuses on the development of new synthetic routes for creating heterocyclic compounds that have significant biological and medicinal applications. This includes the synthesis of novel diheteroaryl thienothiophene derivatives and derivatives of 1H-pyrazolo[3,4-b]pyridin, which exhibit a range of biological activities. These synthetic pathways provide valuable intermediates for pharmaceutical research and development (Mabkhot, Al-Majid, & Alamary, 2011; Attaby, Elghandour, Ali, & Ibrahem, 2006).

Antioxidant and Anticancer Activity

The compound has been utilized in the synthesis of derivatives that show promising antioxidant and anticancer activities. These activities were observed in novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide, indicating potential for the development of new therapeutic agents (Tumosienė, Kantminienė, Klevinskas, Petrikaitė, Jonuškienė, & Mickevičius, 2020).

Antimicrobial Activity

Some synthesized Schiff bases using this compound and related derivatives have shown significant antimicrobial activity, highlighting their potential use in combating infectious diseases (Puthran, Poojary, Purushotham, Harikrishna, Nayak, & Kamat, 2019).

Material Science Applications

The compound has also been used in the synthesis of conducting polymers, where the derivatives exhibit good electrical conductivity and thermal stability. These materials could find applications in electronics and materials science (Pandule, Oprea, Bârsan, Weimar, & Persaud, 2014).

Sensor Development

Derivatives of this compound have been explored for their potential as colorimetric and fluorescent sensors for metal ions, such as Fe(III) and Al(III). This opens up avenues for developing new diagnostic tools and sensors in various industries (Soufeena & Aravindakshan, 2019).